Cas no 1806472-97-8 (Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate
• CAS No: 1806472-97-8
• MF: C₁₃H₁₃F₃O₅
• MW: 306.234534978867
• CID: 4958632
• Update Time: 2025-06-07

Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H13F3O5/c1-2-20-12(19)9-7-8(4-6-11(17)18)3-5-10(9)21-13(14,15)16/h3,5,7H,2,4,6H2,1H3,(H,17,18)
• InChI Key： RRQCBZOVJBKQJK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(=O)OCC)CCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8

Additional information on Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate

Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate (CAS No. 1806472-97-8): A Comprehensive Overview

Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate, identified by its CAS number 1806472-97-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core substituted with a trifluoromethoxy group and an ethyl ester at the 5-position, has garnered attention due to its structural complexity and potential biological activity. The presence of both trifluoromethoxy and carboxyethyl functional groups makes it a versatile intermediate for the development of novel therapeutic agents.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting various biological pathways. The introduction of a trifluoromethoxy group at the 2-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the carboxyethyl side chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The compound Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate aligns with this trend, as it incorporates multiple fluorine atoms into its structure. This modification not only improves the compound's solubility in organic solvents but also enhances its interactions with biological targets.

The synthesis of Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate involves multi-step organic reactions, including esterification, nucleophilic substitution, and protection-deprotection strategies. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled more efficient and scalable production methods. These advancements have made it possible to produce high-purity samples of the compound for further research and development.

One of the most promising applications of Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate is in the field of oncology. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against various kinases involved in cancer cell proliferation. The trifluoromethoxy group, in particular, has been found to enhance binding to target proteins, leading to increased potency and selectivity. These findings have prompted further investigation into the potential of this compound as a lead molecule for anticancer drug development.

Another area where Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate shows promise is in the treatment of inflammatory diseases. The benzoate core is known to possess anti-inflammatory properties, and the presence of fluorine atoms can further modulate its activity. Recent studies have demonstrated that certain benzoate derivatives can inhibit the production of pro-inflammatory cytokines, making them valuable candidates for therapeutic intervention.

The compound's structural features also make it an attractive scaffold for designing novel antimicrobial agents. The combination of lipophilic and hydrophilic regions in its structure allows it to interact effectively with bacterial cell membranes. Additionally, the trifluoromethoxy group can disrupt bacterial enzymes involved in metabolic pathways, leading to increased efficacy against resistant strains.

In conclusion, Ethyl 5-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate (CAS No. 1806472-97-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.